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The table below summarizes the key characteristics of each fungicide and how they function as a mixture.

Synergistic
Feature Propamocarb Fluopicolide Combination
(Infinito)
Chemical Carbamate (FRAC 28) [1] Benzamide (FRAC 43) [1] Multi-site (FRAC 28

Group | FRAC
Code

Mode of
Action

Primary
Target

Systemic; inhibits
phospholipid and fatty acid
biosynthesis, affecting cell
membrane permeability and
sporangia development [2].

Oomycetes [4]

Systemic & translaminar;
causes mislocalization of
spectrin-like proteins in the
cell membrane and
cytoskeleton, disrupting its
function [3] [2].

Oomycetes [3]

+ 43)

Complementary
action on different
cellular targets [4]

2].

Oomycetes
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Synergistic
Feature Propamocarb Fluopicolide Combination
(Infinito)
Resistance No reported resistance (as No cross-resistance with Formulated to
Status of 2025) [5]. Insensitivity other fungicides [3]. manage resistance
reported in cucurbit downy Insensitivity reported in [5].
mildew [1]. cucurbit downy mildew [1].
Sample 3.30 mg/L [4] 0.20 mg/L [4] 0.06 mg/L
Efficacy (ECso) (Synergistic Co-
vs. *P. toxicity Coefficient:
nicotianae* 332.7) [4]

Experimental Data on Combined Efficacy

A 2018 study in Crop Protection provides direct experimental evidence for the synergy between

propamocarb and fluopicolide against tobacco black shank (Phytophthora nicotianae) [4].

e Laboratory Toxicity Assay: The study determined the half-maximal effective concentration (ECso) of
each fungicide alone and in combination. The combination showed a synergistic effect with a co-
toxicity coefficient of 332.7, which is significantly greater than 120, confirming a true synergistic
interaction [4].

¢ Field Trial Results: The commercial mixture (Infinito SC) was tested in the field. At a concentration of
100 pg/mL, it achieved a control efficacy of 68.4%, significantly outperforming other standard
fungicides like dimethomorph and metalaxyl in the same trial [4].

Detailed Experimental Protocol (Based on Cited
Research)

The following diagram illustrates the key methodology used in the laboratory study that demonstrated the

synergistic effect.
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Key Experimental Steps:

¢ Pathogen and Fungicides: The test organism was Phytophthora nicotianae. Technical-grade active
ingredients (propamocarb HCI, 97%; fluopicolide, 98%) were used [4].
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e Assay Method: The mycelial growth inhibition assay was conducted on V8 juice agar medium.
Fungicides were added to the cooled medium at a series of concentrations [4].

¢ Synergy Calculation: The co-toxicity coefficient (CTC) was calculated using Sun and Johnson's
formula. A CTC > 120 indicates synergy, < 80 indicates antagonism, and values between 80-120
indicate an additive effect. The reported CTC of 332.7 for the combination confirmed strong synergy

[4].

Interpretation and Application Guidance

The synergy between propamocarb and fluopicolide arises from their distinct and complementary
mechanisms of action. By simultaneously attacking the pathogen's cell membrane through different pathways
—spectrin proteins with fluopicolide and lipid biosynthesis with propamocarb—the mixture delivers a more
effective and robust defense [3] [2]. This multi-site attack also makes it more difficult for the pathogen to

develop resistance, a critical advantage for resistance management programs [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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